Cas no 53911-83-4 (1-chloro-4-[(cyclopropylmethyl)sulfanyl]benzene)

• Product Name: 1-chloro-4-[(cyclopropylmethyl)sulfanyl]benzene
• CAS No: 53911-83-4
• MF: C₁₀H₁₁ClS
• MW: 198.712340593338
• CID: 5529602
• Update Time: 2025-10-28

1-chloro-4-[(cyclopropylmethyl)sulfanyl]benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-4-[(cyclopropylmethyl)thio]-
• 1-chloro-4-[(cyclopropylmethyl)sulfanyl]benzene

• Inchi： 1S/C10H11ClS/c11-9-3-5-10(6-4-9)12-7-8-1-2-8/h3-6,8H,1-2,7H2
• InChI Key： UYEAAVHXIHNNNH-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC=C(SCC2CC2)C=C1

Additional information on 1-chloro-4-[(cyclopropylmethyl)sulfanyl]benzene

Introduction to 1-Chloro-4-[(Cyclopropylmethyl)Sulfanyl]Benzene (CAS No. 53911-83-4)

1-Chloro-4-[(cyclopropylmethyl)sulfanyl]benzene, also known by its CAS registry number CAS No. 53911-83-4, is a heterocyclic aromatic compound with a unique structure that combines a benzene ring, a chloro substituent, and a sulfanyl group attached to a cyclopropylmethyl chain. This compound has garnered attention in the fields of organic chemistry, materials science, and pharmacology due to its versatile reactivity and potential applications in drug design and advanced materials.

The molecular structure of 1-chloro-4-[(cyclopropylmethyl)sulfanyl]benzene is characterized by a benzene ring with two substituents: a chlorine atom at the para position and a sulfanyl group linked to a cyclopropylmethyl chain at the meta position. The presence of the cyclopropane ring introduces strain into the molecule, which can influence its reactivity and electronic properties. Recent studies have explored the impact of this strain on the compound's stability and reactivity under various reaction conditions.

One of the most significant aspects of this compound is its potential as an intermediate in organic synthesis. Researchers have demonstrated that 1-chloro-4-[(cyclopropylmethyl)sulfanyl]benzene can undergo various transformations, such as nucleophilic aromatic substitution and cross-coupling reactions, to yield structurally complex molecules with diverse functionalities. These findings have opened new avenues for the development of novel pharmaceutical agents and advanced materials.

In terms of physical properties, CAS No. 53911-83-4 exhibits a melting point of approximately 72°C and a boiling point around 260°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and THF is moderate, making it suitable for use in various synthetic protocols. The compound's electronic structure has been analyzed using computational methods, revealing insights into its frontier molecular orbitals and reactivity patterns.

The synthesis of 1-chloro-4-[(cyclopropylmethyl)sulfanyl]benzene typically involves multi-step processes that include nucleophilic substitution, oxidation, and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. These improvements are particularly relevant for scaling up production for industrial applications.

In pharmacology, this compound has shown promise as a lead molecule for drug discovery efforts targeting various disease states. Preclinical studies have highlighted its ability to modulate key biological pathways, including those involved in inflammation and oxidative stress. Researchers are currently investigating its potential as an anti-inflammatory agent or antioxidant supplement.

The environmental impact of CAS No. 53911-83-4 has also been studied to ensure its safe handling and disposal. Data indicate that it undergoes biodegradation under aerobic conditions, with degradation rates influenced by pH levels and microbial activity. These findings are crucial for implementing eco-friendly practices in chemical manufacturing.

In conclusion, 1-chloro-4-[(cyclopropylmethyl)sulfanyl]benzene (CAS No. 53911-83-4) is a versatile compound with significant potential across multiple disciplines. Its unique structure, reactivity, and physical properties make it an invaluable tool for researchers in organic synthesis, pharmacology, and materials science. As ongoing studies continue to uncover new applications and optimizations for this compound, its role in advancing scientific innovation is expected to grow further.